Cas no 92015-51-5 (Bicyclo[2.1.1]hexane-5-carboxylicacid, 1,6,6-trimethyl-)

Bicyclo[2.1.1]hexane-5-carboxylic acid, 1,6,6-trimethyl- is a rigid, polycyclic carboxylic acid derivative characterized by its unique bicyclic framework. The strained structure imparts steric constraints and enhanced stability, making it valuable in synthetic chemistry and material science applications. The presence of three methyl groups at the 1,6,6-positions further modifies its reactivity and solubility properties, offering tailored functionalization opportunities. This compound is particularly useful as a building block for complex molecular architectures, including pharmaceuticals and specialty polymers, where its conformational rigidity can influence stereochemical outcomes. Its distinct structural features also make it a candidate for studying strain-release reactions and cycloaddition processes.

Bicyclo[2.1.1]hexane-5-carboxylicacid, 1,6,6-trimethyl- structure

92015-51-5 structure

Product Name:Bicyclo[2.1.1]hexane-5-carboxylicacid, 1,6,6-trimethyl-

CAS No:92015-51-5

MF:C₁₀H₁₆O₂

MW:168.232843399048

CID:817125

PubChem ID:274477

Update Time:2025-06-08

Bicyclo[2.1.1]hexane-5-carboxylicacid, 1,6,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

- Bicyclo[2.1.1]hexane-5-carboxylicacid, 1,6,6-trimethyl-
- 4,5,5-trimethylbicyclo[2.1.1]hexane-6-carboxylic acid
- 92015-51-5
- Bicyclo[2.1.1]hexane-5-carboxylic acid, 1,6,6-trimethyl-
- FYOAMBSBKRDLQN-UHFFFAOYSA-N
- AKOS004121042
- 1,6,6-Trimethylbicyclo[2.1.1]hexane-5-carboxylic acid #
- NSC120533
- 1,6,6-Trimethylbicyclo[2.1.1]hexane-5-carboxylic acid
- NSC-120533
- EN300-7563204
- DTXSID70298093
- Inchi： 1S/C10H16O2/c1-9(2)6-4-5-10(9,3)7(6)8(11)12/h6-7H,4-5H2,1-3H3,(H,11,12)
- InChI Key： FYOAMBSBKRDLQN-UHFFFAOYSA-N
- SMILES： OC(C1C2CCC1(C)C2(C)C)=O

Computed Properties

Exact Mass: 168.11500
Monoisotopic Mass: 168.115029749g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 244
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 3
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 37.3Å²

Experimental Properties

PSA: 37.30000
LogP: 2.14330

Bicyclo[2.1.1]hexane-5-carboxylicacid, 1,6,6-trimethyl- Pricemore >>

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